![molecular formula C20H28F3N3O B4999913 1-(2-methylphenyl)-4-[1-(4,4,4-trifluorobutanoyl)-3-piperidinyl]piperazine](/img/structure/B4999913.png)
1-(2-methylphenyl)-4-[1-(4,4,4-trifluorobutanoyl)-3-piperidinyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-methylphenyl)-4-[1-(4,4,4-trifluorobutanoyl)-3-piperidinyl]piperazine, also known as TFMPP, is a synthetic compound that belongs to the family of piperazine derivatives. TFMPP has been widely used in scientific research, particularly in the field of pharmacology, due to its unique chemical properties and potential therapeutic applications.
Mechanism of Action
1-(2-methylphenyl)-4-[1-(4,4,4-trifluorobutanoyl)-3-piperidinyl]piperazine acts as a partial agonist at the serotonin 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and pain perception. This compound also acts as an antagonist at the dopamine D2 receptor, which is involved in the regulation of movement and reward.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of ion channel activity, and the modulation of gene expression. This compound has also been shown to have effects on cardiovascular function, body temperature, and behavior.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(2-methylphenyl)-4-[1-(4,4,4-trifluorobutanoyl)-3-piperidinyl]piperazine in lab experiments is its high potency and selectivity for the serotonin 5-HT1A and 5-HT2A receptors. This allows researchers to study the specific effects of this compound on these receptors without interference from other neurotransmitter systems. However, one limitation of using this compound in lab experiments is its potential for off-target effects due to its partial agonist activity at the serotonin receptors and its antagonist activity at the dopamine receptor.
Future Directions
There are several future directions for research on 1-(2-methylphenyl)-4-[1-(4,4,4-trifluorobutanoyl)-3-piperidinyl]piperazine, including:
1. Further investigation of the mechanisms underlying this compound's effects on neurotransmitter release and ion channel activity.
2. Exploration of the potential therapeutic applications of this compound in the treatment of neurological disorders such as Parkinson's disease and schizophrenia.
3. Development of more selective and potent this compound derivatives for use in lab experiments and potential therapeutic applications.
4. Investigation of the potential for this compound to interact with other neurotransmitter systems and receptors.
5. Exploration of the potential for this compound to modulate gene expression and epigenetic regulation.
Conclusion
In conclusion, this compound is a synthetic compound that has been extensively studied in scientific research, particularly in the field of pharmacology. This compound has potential therapeutic applications as an antidepressant, anxiolytic, and analgesic agent, and has been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. This compound acts as a partial agonist at the serotonin 5-HT1A and 5-HT2A receptors and as an antagonist at the dopamine D2 receptor. This compound has a wide range of biochemical and physiological effects and has advantages and limitations for use in lab experiments. There are several future directions for research on this compound, including further investigation of its mechanisms of action and potential therapeutic applications.
Synthesis Methods
1-(2-methylphenyl)-4-[1-(4,4,4-trifluorobutanoyl)-3-piperidinyl]piperazine can be synthesized through a multistep process that involves the reaction of 1-(2-methylphenyl)piperazine with 4,4,4-trifluorobutanoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain this compound in its pure form.
Scientific Research Applications
1-(2-methylphenyl)-4-[1-(4,4,4-trifluorobutanoyl)-3-piperidinyl]piperazine has been extensively studied in scientific research, particularly in the field of pharmacology. This compound has been shown to have a wide range of potential therapeutic applications, including as an antidepressant, anxiolytic, and analgesic agent. This compound has also been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease and schizophrenia.
properties
IUPAC Name |
4,4,4-trifluoro-1-[3-[4-(2-methylphenyl)piperazin-1-yl]piperidin-1-yl]butan-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28F3N3O/c1-16-5-2-3-7-18(16)25-13-11-24(12-14-25)17-6-4-10-26(15-17)19(27)8-9-20(21,22)23/h2-3,5,7,17H,4,6,8-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNFCQJMSLSIWFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2CCN(CC2)C3CCCN(C3)C(=O)CCC(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28F3N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.